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Compound of Interest

Compound Name: Tetraheptylammonium bromide

Cat. No.: B107207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
Tetraheptylammonium bromide (THAB), a quaternary ammonium compound with significant
applications across various scientific and industrial domains, including as a phase-transfer
catalyst, surfactant, and antimicrobial agent.[1] This document is intended to be a valuable
resource for researchers, scientists, and professionals in drug development, offering
meticulously compiled data, detailed experimental methodologies, and logical workflow
visualizations.

Core Physicochemical Properties

Tetraheptylammonium bromide is a white crystalline powder or flakes at room temperature.

[2][3][4] As a quaternary ammonium salt, it is characterized by a central nitrogen atom bonded
to four heptyl chains, with a bromide counter-ion. This structure imparts amphiphilic properties,
influencing its solubility and interfacial activity.

Quantitative Data Summary

The following tables summarize the key quantitative physicochemical properties of
Tetraheptylammonium bromide compiled from various sources.

Table 1: General Physicochemical Properties
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Property Value Source(s)

Molecular Formula C2sHeoBIN [2][4]

Molecular Weight 490.69 g/mol [2][4]
White crystalline powder or

Appearance [21[3114]
flakes

Melting Point 87-91°C [2][5]

- ) Not applicable (decomposes at

Boiling Point )
high temperatures)

pKa Not applicable

Table 2: Solubility Profile

Solvent Solubility Source(s)

Water Soluble [31[4]

Methanol Soluble [3114]

Organic Solvents

Enhanced solubility

[2]

DMSO

Soluble (100 mg/mL with

sonication)

[6]

Chloroform

Slightly soluble

Note: Quantitative solubility data is not readily available in the literature. The information

provided is qualitative.

Experimental Protocols

This section details the methodologies for determining key physicochemical properties of

Tetraheptylammonium bromide and for its purification.

Determination of Melting Point
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The melting point of Tetraheptylammonium bromide can be determined using the capillary

method with a melting point apparatus.

Materials:

Tetraheptylammonium bromide, finely powdered
Capillary tubes (sealed at one end)
Melting point apparatus

Thermometer

Procedure:

Sample Preparation: A small amount of finely powdered Tetraheptylammonium bromide is
introduced into the open end of a capillary tube. The tube is then gently tapped to pack the
sample into the sealed end, to a height of approximately 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.

Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per
minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically 1-2 °C) is indicative of a pure compound.
A broad melting range suggests the presence of impurities.

Qualitative Solubility Determination

This protocol outlines a method to determine the qualitative solubility of

Tetraheptylammonium bromide in various solvents.

Materials:
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Tetraheptylammonium bromide

Test tubes

A range of solvents (e.g., water, methanol, ethanol, acetone, hexane)

Vortex mixer

Procedure:

Sample Preparation: Approximately 10-20 mg of Tetraheptylammonium bromide is placed
into a clean, dry test tube.

e Solvent Addition: 1 mL of the chosen solvent is added to the test tube.

e Mixing: The test tube is agitated using a vortex mixer for 30-60 seconds to facilitate
dissolution.

o Observation: The solution is visually inspected for the presence of undissolved solid.
o Soluble: No solid particles are visible.
o Slightly Soluble: A small amount of solid remains undissolved.
o Insoluble: The majority of the solid remains undissolved.

» Heating (Optional): If the compound is insoluble at room temperature, the test tube can be
gently warmed to observe if solubility increases with temperature.

Purification by Recrystallization

A common method for purifying solid organic compounds like Tetraheptylammonium bromide
is recrystallization. Based on the literature, n-hexane is a suitable solvent for this process.[4]

Materials:
e Crude Tetraheptylammonium bromide

e n-Hexane
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Erlenmeyer flasks

Heating mantle or hot plate

Buchner funnel and filter paper

Vacuum flask and tubing

Ice bath

Procedure:

» Dissolution: The crude Tetraheptylammonium bromide is placed in an Erlenmeyer flask. A
minimum amount of hot n-hexane is added to completely dissolve the solid. The solution
should be heated to near the boiling point of the solvent.

« Hot Filtration (if necessary): If insoluble impurities are present, the hot solution is filtered
through a pre-warmed funnel with fluted filter paper into a clean Erlenmeyer flask.

o Crystallization: The hot, clear solution is allowed to cool slowly to room temperature. As the
solution cools, the solubility of Tetraheptylammonium bromide decreases, leading to the
formation of crystals. The flask can then be placed in an ice bath to maximize crystal yield.

« |solation: The crystals are collected by vacuum filtration using a Buchner funnel.

e Washing: The collected crystals are washed with a small amount of ice-cold n-hexane to
remove any remaining soluble impurities.

e Drying: The purified crystals are dried in a vacuum oven at a temperature below their melting
point (e.g., 70°C) to remove any residual solvent.[4]

Purity Assay by Argentometric Titration

The purity of Tetraheptylammonium bromide can be determined by titrating the bromide ion
with a standardized solution of silver nitrate.

Materials:
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Tetraheptylammonium bromide

Standardized silver nitrate (AgNOs) solution (e.g., 0.1 M)

Deionized water

Potassium chromate (K2CrOa4) indicator solution

Burette, pipette, and beaker

Procedure:

Sample Preparation: A precisely weighed sample of Tetraheptylammonium bromide is
dissolved in a known volume of deionized water in a beaker.

« Indicator Addition: A few drops of potassium chromate indicator are added to the solution.

« Titration: The silver nitrate solution is added slowly from the burette to the
Tetraheptylammonium bromide solution while stirring continuously. A white precipitate of
silver bromide (AgBr) will form.

o Endpoint Determination: The endpoint of the titration is reached when all the bromide ions
have precipitated, and the excess silver ions react with the chromate indicator to form a faint,
permanent reddish-brown precipitate of silver chromate (Ag2CrOa).

o Calculation: The volume of silver nitrate solution used at the endpoint is recorded. The purity
of the Tetraheptylammonium bromide can then be calculated based on the stoichiometry
of the reaction.

Visualizations

Experimental Workflow: Purification of
Tetraheptylammonium Bromide

The following diagram illustrates the logical steps involved in the purification of
Tetraheptylammonium bromide by recrystallization.
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Click to download full resolution via product page

Workflow for the purification of Tetraheptylammonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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